Cas no 7221-63-8 (H2BBTA)

H2BBTA Properties

Names and Identifiers

• H2BBTA
• 1,5-dihydrobenzo(1,2-d:4,5-d')bistriazole
• SY238247
• 5,6-dihydrotriazolo[4,5-f]benzotriazole
• 1,5-Dihydrobenzo[1,2-d:4,5-d']bis([1,2,3]triazole)
• 1,5-Dihydrobenzo[1,2-d:4,5-d inverted exclamation mark ]bis([1,2,3]triazole)
• +Expand

• MDL： MFCD02684938
• InChIKey： CQHFYDYTMUPITM-UHFFFAOYSA-N
• Inchi： 1S/C6H4N6/c1-3-5(9-11-7-3)2-6-4(1)8-12-10-6/h1-2,7,11H
• SMILES： N1([H])C2=C([H])C3C(=C([H])C2=NN1[H])N=NN=3

Computed Properties

• Exact Mass: 160.049744g/mol
• Surface Charge: 0
• XLogP3: -0.5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 160.049744g/mol
• Monoisotopic Mass: 160.049744g/mol
• Topological Polar Surface Area: 73.5Ų
• Heavy Atom Count: 12
• Complexity: 396
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties